Cas no 1367706-81-7 (7-Bromo-2-chloro-4,8-dimethylquinoline)

• Product Name: 7-Bromo-2-chloro-4,8-dimethylquinoline
• CAS No: 1367706-81-7
• MF: C₁₁H₉BrClN
• MW: 270.552860975266
• MDL: MFCD21647771
• CID: 3168153
• PubChem ID: 86767402
• Update Time: 2025-07-02

7-Bromo-2-chloro-4,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-chloro-4,8-dimethylquinoline
• 1367706-81-7
• MFCD21647771

• MDL： MFCD21647771
• Inchi： 1S/C11H9BrClN/c1-6-5-10(13)14-11-7(2)9(12)4-3-8(6)11/h3-5H,1-2H3
• InChI Key： YNKWPNWNLZEXCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C)C=C(N=C2C=1C)Cl

Computed Properties

• Exact Mass: 268.96069Da
• Monoisotopic Mass: 268.96069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

7-Bromo-2-chloro-4,8-dimethylquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Bromo-2-chloro-4,8-dimethylquinoline

Professional Introduction to 7-Bromo-2-chloro-4,8-dimethylquinoline (CAS No. 1367706-81-7)

7-Bromo-2-chloro-4,8-dimethylquinoline, with the chemical formula C₁₁H₁₁BrClN₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique CAS number 1367706-81-7, belongs to the quinoline class of molecules, which are well-known for their broad spectrum of biological activities. The presence of bromo and chloro substituents, along with methyl groups at the 4 and 8 positions, imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a rich history in medicinal chemistry, with several clinically approved drugs derived from this core structure. Notably, derivatives of quinoline have been instrumental in the treatment of malaria, tuberculosis, and other infectious diseases. The introduction of halogen atoms and alkyl groups into the quinoline ring system can significantly alter its pharmacological profile, leading to enhanced binding affinity and selectivity for biological targets. In particular, 7-Bromo-2-chloro-4,8-dimethylquinoline has been explored for its potential as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. Quinoline derivatives have been revisited as promising candidates in this endeavor. Studies have demonstrated that modifications to the quinoline core can lead to compounds with improved efficacy against Gram-negative bacteria, which are particularly challenging to treat. The structural features of 7-Bromo-2-chloro-4,8-dimethylquinoline, such as the bromo and chloro substituents, are thought to contribute to its ability to disrupt bacterial cell wall synthesis and DNA replication.

Moreover, the compound has shown potential in preclinical studies as a kinase inhibitor. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with cancer and inflammatory diseases. The bromo and chloro groups in 7-Bromo-2-chloro-4,8-dimethylquinoline are believed to facilitate interactions with the active sites of kinases, leading to inhibition of their activity. This has prompted further investigation into its role as a lead compound for developing targeted therapies.

The synthesis of 7-Bromo-2-chloro-4,8-dimethylquinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in introducing the bromo and chloro substituents at specific positions on the quinoline ring.

In addition to its pharmaceutical applications, CAS number 1367706-81-7 corresponding to 7-Bromo-2-chloro-4,8-dimethylquinoline has found utility in materials science. Quinoline derivatives exhibit interesting photophysical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The halogenated quinolines can enhance charge transport properties and improve device performance. Research is ongoing to explore the potential of this compound as a building block for advanced materials.

The biological activity of 7-Bromo-2-chloro-4,8-dimethylquinoline is further modulated by its solubility characteristics. The presence of polar functional groups influences its solubility in both aqueous and organic solvents, which is critical for formulating drug candidates suitable for different administration routes. Computational studies have been employed to predict how structural modifications affect solubility and bioavailability. These insights are valuable for optimizing the pharmacokinetic profile of quinoline-based drugs.

Ethical considerations are also paramount when developing new chemical entities like 7-Bromo-2-chloro-4,8-dimethylquinoline. Ensuring that synthetic processes are environmentally sustainable is a growing priority in the pharmaceutical industry. Green chemistry principles are being integrated into drug development pipelines to minimize waste generation and reduce reliance on hazardous reagents. The synthesis of this compound offers an opportunity to apply these principles while maintaining high standards of efficiency and yield.

The future direction of research on 7-Bromo-2-chloro-4,8-dimethylquinoline (CAS No. 1367706-81-7) is likely to focus on expanding its therapeutic applications through structure-based drug design. High-throughput screening techniques combined with molecular modeling can accelerate the identification of novel analogs with enhanced biological activity. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality.

In conclusion, 7-Bromo-2-chloro-4,8-dimethylquinoline represents a fascinating example of how structural modifications can tailor the pharmacological properties of heterocyclic compounds. Its potential as an antimicrobial agent, kinase inhibitor, and material component underscores its versatility across multiple disciplines. As research continues to uncover new applications for this compound, it will remain a cornerstone in the quest for innovative therapeutic solutions.